Cas no 76385-54-1 (L-Glutamic acid, N-(chloroacetyl)-, diethyl ester)

• Product Name: L-Glutamic acid, N-(chloroacetyl)-, diethyl ester
• CAS No: 76385-54-1
• MF: C₁₁H₁₈ClNO₅
• MW: 279.717322826386
• CID: 2844583
• PubChem ID: 71401822
• Update Time: 2025-04-21

L-Glutamic acid, N-(chloroacetyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-(chloroacetyl)-, diethyl ester
• Diethyl N-(chloroacetyl)-L-glutamate
• DTXSID90822839
• 76385-54-1

• Inchi： 1S/C11H18ClNO5/c1-3-17-10(15)6-5-8(11(16)18-4-2)13-9(14)7-12/h8H,3-7H2,1-2H3,(H,13,14)/t8-/m0/s1
• InChI Key： UPCBMASFNMAWND-QMMMGPOBSA-N
• SMILES： ClCC(N[C@H](C(=O)OCC)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 279.0873504Da
• Monoisotopic Mass: 279.0873504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.7Ų